Cas no 58454-07-2 (Hexanoic Acid-13C)

• Product Name: Hexanoic Acid-13C
• CAS No: 58454-07-2
• Molecular Formula: C₆H₁₂O₂
• Molecular Weight: 116.15828
• CID: 859846
• PubChem ID: 12222600

Hexanoic Acid-13C Properties

Names and Identifiers

• CAPROIC ACID-1-13C
• [1-13C]caproic acid
• [1-13C]-hexanoic acid
• < 1-13C> hexanoic acid
• < 1-13C> -hexanoic acid
• < 1-13C> Hexansaeure
• 489700_ALDRICH
• Hexanoic acid-1-13C
• hexanoic-1-(13)C acid
• I04-8584

Computed Properties

• Exact Mass: 117.087084457g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 117.087084457g/mol
• Heavy Atom Count: 8
• Complexity: 68.9
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Refractive Index: n20/D 1.416(lit.)
• Boiling Point: 202-203 °C(lit.)
• Melting Point: −3 °C(lit.)
• Flash Point: 220 °F(lit.)
• Color/Form: Not available
• Solubility: Not available
• Density: 0.935 g/mL at 25 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids